Cas no 68475-46-7 (bis(D-glycero-D-ido-heptonato)copper)

• Product Name: bis(D-glycero-D-ido-heptonato)copper
• CAS No: 68475-46-7
• MF: C₁₄H₂₆CuO₁₆
• MW: 513.892648220062
• CID: 1728187
• PubChem ID: 109392
• Update Time: 2025-04-21

bis(D-glycero-D-ido-heptonato)copper Chemical and Physical Properties

Names and Identifiers

• Copper, bis(D-glycero-D-ido-heptonato)-
• D-Glycero-D-ido-Heptonic acid, copper(2+) salt (2:1)
• Bis(D-glycero-D-ido-heptonato)copper
• copper(2+) bis(2,3,4,5,6,7-hexahydroxyheptanoate) (non-preferred name)
• 68475-46-7
• EINECS 270-644-7
• Copper(2+) diheptonate
• QSNKALZUWNHZKS-UHFFFAOYSA-L
• DTXSID50988122
• bis(D-glycero-D-ido-heptonato)copper

• Inchi： 1S/2C7H14O8.Cu/c2*8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2*2-6,8-13H,1H2,(H,14,15);/q;;+2/p-2
• InChI Key： QSNKALZUWNHZKS-UHFFFAOYSA-L
• SMILES： [Cu+2].OC(C(C(C(=O)[O-])O)O)C(C(CO)O)O.OC(C(C(C(=O)[O-])O)O)C(C(CO)O)O

Computed Properties

• Exact Mass: 513.05158
• Monoisotopic Mass: 513.051682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 202
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 323Ų

Experimental Properties

• PSA: 323.02